Cas no 1260638-48-9 (2-Amino-2-(tetrahydro-2h-pyran-3-Yl)acetic Acid)

• Product Name: 2-Amino-2-(tetrahydro-2h-pyran-3-Yl)acetic Acid
• CAS No: 1260638-48-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD04114476
• CID: 2604401
• PubChem ID: 53408529
• Update Time: 2025-11-02

2-Amino-2-(tetrahydro-2h-pyran-3-Yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(TETRAHYDRO-PYRAN-3-YL)-ACETIC ACID
• 2-AMINO-2-(TETRAHYDRO-2H-PYRAN-3-YL)ACETIC ACID
• Amino-(tetrahydropyran-3-yl)acetic acid
• (2S)-2-Amino-2-(oxan-3-yl)acetic acid
• (2R)-2-Amino-2-(oxan-3-yl)acetic acid
• AB18430
• 2-AMINO-2-(OXAN-3-YL)ACETIC ACID
• BB 0261070
• Amino-(tetrahydro-pyran-3-yl)-acetic acid, AldrichCPR
• 2-Amino-2-(tetrahydro-2h-pyran-3-Yl)acetic Acid

• MDL： MFCD04114476
• Inchi： 1S/C7H13NO3/c8-6(7(9)10)5-2-1-3-11-4-5/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： BGPODSGVEGWTLX-UHFFFAOYSA-N
• SMILES： O1CCCC(C(C(=O)O)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(tetrahydro-2h-pyran-3-Yl)acetic Acid

Comprehensive Overview of 2-Amino-2-(tetrahydro-2H-pyran-3-Yl)acetic Acid (CAS No. 1260638-48-9)

2-Amino-2-(tetrahydro-2H-pyran-3-Yl)acetic Acid, with the CAS number 1260638-48-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a non-proteinogenic amino acid derivative, features a unique structural motif combining a tetrahydro-2H-pyran ring with an acetic acid backbone. Its molecular formula is C₇H₁₃NO₃, and it exhibits properties that make it valuable in drug discovery and peptide synthesis.

The growing interest in 2-Amino-2-(tetrahydro-2H-pyran-3-Yl)acetic Acid is driven by its potential applications in medicinal chemistry and biotechnology. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics, especially in the development of enzyme inhibitors and receptor modulators. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in drug formulation.

In recent years, the demand for custom amino acid derivatives like 2-Amino-2-(tetrahydro-2H-pyran-3-Yl)acetic Acid has surged, coinciding with advancements in high-throughput screening and computational chemistry. This compound is frequently explored in peptide-based drug design, where its chiral center and heterocyclic moiety offer unique stereochemical advantages. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) techniques makes it a practical choice for researchers.

From an industrial perspective, CAS 1260638-48-9 is synthesized through multi-step organic reactions, often involving catalytic hydrogenation or asymmetric synthesis to achieve high enantiomeric purity. The compound's stability under physiological conditions and its ability to mimic natural amino acids have positioned it as a candidate for prodrug development and bioconjugation strategies. These attributes align with current trends in personalized medicine and targeted drug delivery systems.

Environmental and safety profiles of 2-Amino-2-(tetrahydro-2H-pyran-3-Yl)acetic Acid are also critical considerations. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and low toxicity make it suitable for sustainable research practices, a priority in modern green chemistry initiatives.

In summary, 2-Amino-2-(tetrahydro-2H-pyran-3-Yl)acetic Acid (1260638-48-9) represents a versatile tool for scientific innovation. Its applications span drug discovery, material science, and biochemical engineering, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.